Cas no 61175-81-3 (1-Octanaminium, N-butyl-N,N-dioctyl-, bromide)

• Product Name: 1-Octanaminium, N-butyl-N,N-dioctyl-, bromide
• CAS No: 61175-81-3
• MF: C₂₈H₆₀BrN
• MW: 490.686708450317
• CID: 489550
• PubChem ID: 19849307
• Update Time: 2025-04-19

1-Octanaminium, N-butyl-N,N-dioctyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, N-butyl-N,N-dioctyl-, bromide
• butyl(trioctyl)azanium,bromide
• 61175-81-3
• N-Butyl-N,N-dioctyloctan-1-aminium bromide
• SCHEMBL5091717
• DTXSID30600592

• Inchi： 1S/C28H60N.BrH/c1-5-9-13-16-19-22-26-29(25-12-8-4,27-23-20-17-14-10-6-2)28-24-21-18-15-11-7-3;/h5-28H2,1-4H3;1H/q+1;/p-1
• InChI Key： KEYNERKGFPWTDL-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 428.9214
• Monoisotopic Mass: 489.39091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 24
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0